![molecular formula C7H3Cl2F3O2S B065970 2-Chloro-4-(trifluoromethyl)benzenesulfonyl chloride CAS No. 175205-54-6](/img/structure/B65970.png)
2-Chloro-4-(trifluoromethyl)benzenesulfonyl chloride
Overview
Description
2-Chloro-4-(trifluoromethyl)benzenesulfonyl chloride, also known as trifluoromethanesulfonyl chloride or trifluoromethanesulfonyl chloride (TFMSC), is an organic compound used in organic synthesis. It is a colorless, volatile liquid that is soluble in most organic solvents. It is used as a reagent in a variety of chemical transformations, including the synthesis of pharmaceuticals and other complex organic molecules.
Scientific Research Applications
Antileishmanial Agents: Synthesis and biological evaluation of 4-chloro-3, 5-dinitrobenzotrifluoride analogues, derived from 2-halo-5-(trifluoromethyl)benzenesulfonyl chlorides, have been tested against Leishmania donovani amastigotes, showing moderate to excellent activity (Pitzer, Werbovetz, Brendle, & Scovill, 1998).
Synthesis of Phenyl Benzenesulfonylureas: 4-Fluoride benzenesulfonamide and 4-trifluoromethyl benzenesulfonamide have been synthesized from corresponding benzenesulfonyl chlorides, yielding novel N-substituted phenyl benzenesulfonylureas (Gegen Ta-n, 2015).
Large-Scale Preparation: A scalable process for the preparation of 2-(methansulfonyl)benzenesulfonyl chloride, a key building block in drug synthesis, demonstrates the importance of benzenesulfonyl chlorides in pharmaceutical manufacturing (Meckler & Herr, 2012).
Synthesis of Sterically Hindered Isomers: Research on the synthesis and structure of sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride reveals insights into molecular-electronic structures and kinetic investigations (Rublova, Zarychta, Olijnyk, & Mykhalichko, 2017).
Key Building Blocks in Synthesis: The synthesis of 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride as a key building block of penoxsulam demonstrates the role of benzenesulfonyl chlorides in the development of new compounds (Huang, Zheng, Cui, Xu, Yang, & Xu, 2019).
Solid-Phase Synthesis: Polymer-supported benzenesulfonamides prepared from benzenesulfonyl chloride have been used in various chemical transformations, highlighting their versatility in synthesis (Fülöpová & Soural, 2015).
Solvolysis Studies: Studies on the solvolysis of benzenesulfonyl chlorides provide insights into reaction mechanisms and molecular interactions, which are crucial for understanding chemical processes (Bentley, Jones, Kang, & Koo, 2009).
Friedel-Crafts Sulfonylation: The use of 1-butyl-3-methylimidazolium chloroaluminate ionic liquids in Friedel-Crafts sulfonylation with benzenesulfonyl chloride demonstrates advancements in green chemistry and reaction media (Nara, Harjani, & Salunkhe, 2001).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds like 4-(trifluoromethyl)benzenesulfonyl chloride have been used to synthesize β-arylated thiophenes and 2,5-diarylated pyrrole via palladium-catalyzed desulfitative arylation of thiophenes and pyrroles . This suggests that the compound might interact with similar targets.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-4-(Trifluoromethyl)benzenesulfonyl chloride. For instance, it is recommended to be stored under inert gas and in a cool, dark, and well-ventilated place . It is also moisture-sensitive, indicating that humidity could affect its stability and reactivity .
properties
IUPAC Name |
2-chloro-4-(trifluoromethyl)benzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2F3O2S/c8-5-3-4(7(10,11)12)1-2-6(5)15(9,13)14/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJXDBSSSDPOAFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)Cl)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2F3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60371521 | |
Record name | 2-Chloro-4-(trifluoromethyl)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60371521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
175205-54-6 | |
Record name | 2-Chloro-4-(trifluoromethyl)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60371521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-4-(trifluoromethyl)benzenesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.